Cas no 19794-97-9 (D-erythro-Dihydro-D-sphingosine-1-phosphate)

• Product Name: D-erythro-Dihydro-D-sphingosine-1-phosphate
• CAS No: 19794-97-9
• Molecular Formula: C₁₈H₄₀NO₅P
• Molecular Weight: 381.4877
• CID: 1063764
• PubChem ID: 644260

D-erythro-Dihydro-D-sphingosine-1-phosphate Properties

Names and Identifiers

• D-erythro-Dihydro-D-sphingosine-1-phosphate
• (2-amino-3-hydroxy-octadecoxy)phosphonic acid
• D-erythro-sphinganine-1-phosphate
• Sphinganine 1-phosphate
• SPHINGANINE-1-PHOSPHATE
• dihydrosphingosine 1-phosphate
• (2S,3R)-Sphinganine 1-Phosphate
• Sphinganine-1-phosphate (d18:0)
• C18-Dihydrosphingosine 1-Phosphate
• (2S,3R)-2-AMino-1,3-octadecanediol 1-(Dihydrogen Phosphate)
• [R-(R*,S*)]-2-AMino-1,3-octadecanediol 1-(Dihydrogen Phosphate)
• 108126-32-5
• sphinganine 1-(dihydrogen phosphate)
• [(2S,3R)-2-amino-3-hydroxyoctadecyl] dihydrogen phosphate
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), D-erythro- (8CI)
• C01120
• SCHEMBL195872
• 1,3-octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)-
• BML3-D08
• Sphinganine-phosphate
• CS-0059613
• 19794-97-9
• Bio1_001005
• LMSP01050002
• GTPL2921
• (2S,3R)-2-amino-3-hydroxyoctadecyl dihydrogen phosphate
• D-erythro-Dihydrosphingosine 1-phosphate
• HB3871
• CHEBI:16893
• NCGC00161366-01
• HY-113116
• J-017108
• CBiol_001741
• CHEMBL78494
• Q27077062
• AKOS030531313
• DTXSID601313490
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), [R-(R*,S*)]-
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)- (9CI)
• Dihydrosphingosine-1-phosphate, D-erythro
• Bio1_000027
• NS00126912
• dihydroS1P
• Dihydrosphingosine phosphate
• Bio1_000516
• dihydrosphingosine-1-phosphate
• 28508-07-8
• (2S,3R)-Dihydrosphingosine 1-phosphate
• DB-257610
• G12812

• InChIKey： YHEDRJPUIRMZMP-ZWKOTPCHSA-N
• Inchi： InChI=1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1
• SMILES： CCCCCCCCCCCCCCC[C@H]([C@H](COP(=O)(O)O)N)O

Computed Properties

• Exact Mass: 381.26400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 18
• Monoisotopic Mass: 381.264
• Heavy Atom Count: 25
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 118A^2

Experimental Properties

• LogP: 4.96550
• PSA: 122.82000
• Refractive Index: 1.49
• Boiling Point: 548.2±60.0 °C at 760 mmHg
• Melting Point: >175°C (dec.)
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 285.3±32.9 °C
• Solubility: Hot Acetic Acid
• Density: 1.1±0.1 g/cm3

D-erythro-Dihydro-D-sphingosine-1-phosphate Security Information

• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：−20°C
• Signal Word：warning

D-erythro-Dihydro-D-sphingosine-1-phosphate Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids